Cas no 32231-06-4 (1-Piperonylpiperazine)

• Product Name: 1-Piperonylpiperazine
• CAS No: 32231-06-4
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD00005834
• CID: 53863
• PubChem ID: 94426
• Update Time: 2025-11-02

1-Piperonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazine
• 1-Piperonylpiperazine
• 1-(1,3-benzodioxol-5-ylmethyl)piperazine
• 1-(3,4-METHYLENDIOXYBENZYL)PIPERAZINE
• 1-Benzo[1,3]dioxol-5-ylmethyl-piperazine
• 1-Piperonylpiperazin
• 1-(1,3-Benzodioxol-5-yl-methyl)piperazine
• 1-(3,4-Methylenedioxybenzyl)piperazine
• 1-[(1,3-Benzodioxol-5-yl)methyl]piperazin
• 1-[(3,4-methylenedioxyphenyl)methyl]piperazine
• 4-(3,4-methylenedioxybenzyl)piperazine
• 5-(piperazinylmethyl)-2H-benzo[d]1,3-dioxolene
• EINECS 250-968-5
• Piperazine,1-(3,4-methylenedioxybenzyl)
• piperonylpiperazine
• 1-[(1,3-Benzodioxol-5-yl)methyl]piperazine
• 1-(Benzo[1,3]dioxol-5-ylmethyl)piperazine
• AKOS000119434
• 512G6R381X
• DTXSID70185994
• CCG-104810
• SCHEMBL592970
• 4-(3,4-methyenedioxybenzyl)piperazine
• 1-Piperonylpiperazine, 97%
• 1-Piperonyl piperazine
• CHEMBL1344680
• EN300-20509
• HMS2871J22
• 5-23-02-00526 (Beilstein Handbook Reference)
• F2190-0512
• 32231-06-4
• J50.634F
• SY033052
• 1-[(1,3-dioxaindan-5-yl)methyl]piperazine
• BB 0249428
• CS-W013142
• A821205
• BRN 0885038
• UNII-512G6R381X
• 1-(1,3-Benzodioxol-5-ylmethyl)piperazine #
• Piperonyl piperazine
• J-018683
• NS00029236
• Q6823977
• 1-(3,4-methylenedioxybenzyl)-piperazine
• SMR000554828
• 1-[(3,4-methylenedioxy)benzyl]-piperazine
• FT-0608275
• MDBZP
• methylenedioxybenzylpiperazine
• P1041
• A10246
• Piperazine, 1-(3,4-methylenedioxybenzyl)-
• PD014673
• AS-44241
• HMS1671A08
• MLS001194789
• NCGC00245839-01
• MFCD00005834
• Piperazine, 1-(1,3-benzodioxol-5-ylmethyl)-
• ALBB-032884
• STK803594
• DB-048184

• MDL： MFCD00005834
• Inchi： 1S/C12H16N2O2/c1-2-11-12(16-9-15-11)7-10(1)8-14-5-3-13-4-6-14/h1-2,7,13H,3-6,8-9H2
• InChI Key： NBOOZXVYXHATOW-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CN1CCNCC1
• BRN： 885038

Computed Properties

• Exact Mass: 220.12100
• Monoisotopic Mass: 220.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 33.7A^2

Experimental Properties

• Color/Form: White or grayish yellow solid
• Density: 1.1115 (rough estimate)
• Melting Point: 40.0 to 46.0 deg-C
• Boiling Point: 149°C/2mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5460 (estimate)
• PSA: 33.73000
• LogP: 1.08720
• Solubility: Soluble in water

1-Piperonylpiperazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：3259
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：TM1550000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R36/37/38
• Packing Group：II
• Hazard Level：8
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-Piperonylpiperazine

Exploring the Versatility of 1-Piperonylpiperazine (CAS No. 32231-06-4): Properties, Applications, and Market Insights

1-Piperonylpiperazine, also known by its CAS number 32231-06-4, is a fascinating compound that has garnered attention in various scientific and industrial applications. This piperazine derivative, characterized by the presence of a piperonyl group, exhibits unique chemical properties that make it valuable in multiple fields. Researchers and industry professionals are increasingly interested in 1-Piperonylpiperazine due to its potential in pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular structure of 1-Piperonylpiperazine combines a piperazine ring with a piperonyl moiety, which contributes to its distinct reactivity and functionality. This structural feature allows the compound to participate in various chemical reactions, making it a versatile intermediate in organic synthesis. The piperonylpiperazine scaffold is particularly noteworthy for its ability to form stable complexes and act as a ligand in catalytic processes.

One of the most searched questions about 1-Piperonylpiperazine is its role in pharmaceutical research. While not a drug itself, this compound serves as a key building block in the synthesis of more complex molecules. Its piperazine core is a common motif in many biologically active compounds, which explains why researchers are exploring its potential in drug discovery. Recent studies have highlighted its utility in designing molecules with specific target interactions, aligning with the growing trend of precision medicine and structure-based drug design.

In the agrochemical sector, 1-Piperonylpiperazine has shown promise as an intermediate for developing novel crop protection agents. The piperonyl group's ability to enhance the bioavailability of certain compounds makes it valuable in formulating more effective pesticides and herbicides. This application is particularly relevant given the increasing global demand for sustainable agriculture solutions and eco-friendly pest control methods.

The specialty chemicals industry also benefits from 1-Piperonylpiperazine's unique properties. It is used in the production of dyes, coatings, and other high-performance materials. The compound's stability under various conditions and its compatibility with different chemical systems make it a preferred choice for manufacturers seeking to innovate in material science. This aligns with current market trends favoring green chemistry and bio-based materials.

From a market perspective, the demand for 1-Piperonylpiperazine (CAS 32231-06-4) has been steadily growing. Industry reports indicate that the compound's applications in pharmaceuticals and agrochemicals are driving this trend. Manufacturers are investing in scalable synthesis methods to meet the increasing needs of research institutions and industrial players. The compound's versatility ensures its relevance in emerging fields such as biocatalysis and nanotechnology.

Quality control is a critical aspect of 1-Piperonylpiperazine production. Reputable suppliers ensure high purity levels through advanced analytical techniques like HPLC and GC-MS. This is particularly important for researchers who require consistent and reliable materials for their experiments. The compound's stability profile and storage requirements are also frequently searched topics, reflecting the practical considerations of working with this chemical.

Environmental and safety considerations surrounding 1-Piperonylpiperazine are another area of interest. While the compound is generally stable under normal conditions, proper handling procedures are essential. This attention to safety aligns with the broader chemical industry's focus on responsible manufacturing and sustainable practices. Researchers often search for information about the compound's biodegradability and ecological impact, reflecting the growing importance of green chemistry principles.

The synthesis of 1-Piperonylpiperazine typically involves the reaction of piperazine with piperonyl chloride or similar reagents. Recent advancements in synthetic methodology have focused on improving yield and reducing byproducts, addressing the industry's need for atom-efficient processes. These developments are particularly relevant in the context of circular economy initiatives and waste reduction goals.

Looking ahead, the future of 1-Piperonylpiperazine appears promising. Its applications in cutting-edge research areas like metal-organic frameworks (MOFs) and supramolecular chemistry are expanding. The compound's ability to form coordination complexes makes it valuable in these emerging fields. Additionally, its potential in catalysis and materials science continues to attract research attention, ensuring its ongoing relevance in scientific innovation.

For researchers and industry professionals seeking reliable information about 1-Piperonylpiperazine (CAS 32231-06-4, it's important to consult up-to-date scientific literature and reputable suppliers. The compound's diverse applications and evolving research landscape make it an exciting area of study. As synthetic methodologies advance and new applications emerge, piperonylpiperazine derivatives are likely to play an increasingly important role in various scientific and industrial domains.